Cas no 76528-87-5 (4-phenyl-1,5-diazonan-2-one)

• Product Name: 4-phenyl-1,5-diazonan-2-one
• CAS No: 76528-87-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD24550143
• CID: 537632
• PubChem ID: 10921979
• Update Time: 2025-10-28

4-phenyl-1,5-diazonan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Diazonin-2-one, octahydro-4-phenyl-
• 4-phenyl-1,5-diazonan-2-one
• 4-Phenyl-1,5-diazacyclononane-2-one
• 76528-87-5

• MDL： MFCD24550143
• Inchi： 1S/C13H18N2O/c16-13-10-12(11-6-2-1-3-7-11)14-8-4-5-9-15-13/h1-3,6-7,12,14H,4-5,8-10H2,(H,15,16)
• InChI Key： KJAKZNQHLRZRQW-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)NCCCCN1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Additional information on 4-phenyl-1,5-diazonan-2-one

Introduction to 4-phenyl-1,5-diazonan-2-one (CAS No. 76528-87-5)

4-phenyl-1,5-diazonan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 76528-87-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring a phenyl group and a diazonanone core, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The unique arrangement of nitrogen and oxygen atoms in its molecular structure imparts distinctive reactivity, making it a valuable intermediate in synthesizing biologically active molecules.

The molecular formula of 4-phenyl-1,5-diazonan-2-one is C₈H₇N₃O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the diazonanone moiety suggests a potential for participation in various chemical transformations, including condensation reactions, cyclization processes, and functional group modifications. These characteristics have positioned this compound as a subject of interest in the development of novel synthetic methodologies and pharmacological agents.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the electronic properties and reactivity patterns of 4-phenyl-1,5-diazonan-2-one. Studies have demonstrated that the phenyl ring exerts a significant influence on the electronic distribution within the molecule, modulating its interaction with other chemical entities. This has implications for its role as a ligand or intermediate in coordination chemistry and catalytic processes.

One of the most compelling aspects of 4-phenyl-1,5-diazonan-2-one is its potential application in the synthesis of bioactive compounds. Researchers have explored its utility in constructing scaffolds for kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The diazonanone core provides a scaffold that can be modified to target specific enzymatic pathways, offering a promising avenue for drug discovery.

Furthermore, the compound has shown promise in the development of antimicrobial agents. The structural features of 4-phenyl-1,5-diazonan-2-one allow it to interact with bacterial cell walls and membranes, disrupting essential metabolic processes. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects against Gram-positive and Gram-negative bacteria, highlighting its potential as an alternative to conventional antibiotics.

The synthesis of 4-phenyl-1,5-diazonan-2-one involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between phenylhydrazine derivatives and β-keto esters, followed by cyclization under acidic or basic conditions. The purity of the final product is crucial for its intended applications, necessitating rigorous purification techniques such as column chromatography or recrystallization.

In industrial settings, the production of 4-phenyl-1,5-diazonan-2-one must adhere to stringent quality control measures to ensure consistency and reliability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the structural integrity and chemical purity of the compound. These methods provide detailed insights into the molecular structure and help identify any impurities that could affect its performance.

The pharmacological properties of 4-phenyl-1,5-diazonan-2-one have been further investigated through in vitro and in vivo studies. Researchers have examined its interactions with biological targets such as enzymes and receptors to assess its potential therapeutic effects. These studies have revealed that certain derivatives exhibit significant activity against disease-causing pathogens while maintaining low toxicity profiles.

One notable area of research involves the use of 4-phenyl-1,5-diazonan-2-one as a precursor for heterocyclic compounds with pharmaceutical applications. By introducing various substituents into its structure, chemists can tailor its properties to meet specific biological requirements. This approach has led to the discovery of novel compounds with enhanced efficacy and reduced side effects compared to existing drugs.

The environmental impact of synthesizing and utilizing 4-phenyl-1,5-diazonan-2-one is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices include using biodegradable solvents and optimizing reaction conditions to improve atom economy.

Future directions in the study of 4-(CAS No: 76528875) include exploring its role in emerging fields such as nanotechnology and materials science. The compound's unique structural features make it a candidate for developing functional materials with applications ranging from drug delivery systems to advanced electronic devices.

In conclusion, 4-(CAS No: 76528875) stands as a versatile compound with broad implications across multiple scientific disciplines. Its structural versatility enables diverse applications in pharmaceuticals, agrochemicals,and material science, making it a cornerstone molecule for innovation-driven research . As scientific understanding advances, so too will our ability to harness its full potential, paving the way for groundbreaking discoveries .